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Compound of Interest

Compound Name: PF-06815345 hydrochloride

Cat. No.: B10857735

For Researchers, Scientists, and Drug Development Professionals

Introduction

PF-06815345 hydrochloride is an orally active and potent small molecule inhibitor of
Proprotein Convertase Subtilisin/Kexin type 9 (PCSK9).[1][2][3] PCSKS9 is a key regulator of
cholesterol metabolism, primarily by targeting the Low-Density Lipoprotein Receptor (LDLR) for
degradation.[4][5] By inhibiting the interaction between PCSK9 and LDLR, PF-06815345
increases the number of LDLRs on the surface of hepatocytes, leading to enhanced clearance
of LDL cholesterol from the circulation.[4][6] Verifying the direct binding of PF-06815345 to
PCSK9 and its functional consequence in a cellular context is crucial for its development as a
therapeutic agent.

These application notes provide detailed protocols for two key assays to determine the target
engagement of PF-06815345 hydrochloride: a biochemical PCSK9-LDLR interaction assay
and a cell-based LDL uptake assay.

Quantitative Data Summary

The following table summarizes the known quantitative data for PF-06815345 hydrochloride.
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Parameter Value Assay Type Reference

Cell-free PCSKO9-
IC50 13.4 uM LDLR Interaction [1112]1[3]
Assay

Reduces plasma )
i ] Humanized PCSK9
In Vivo Efficacy PCSKO9 to 72% at 500 [11[2][3]
Mouse Model
mg/kg (4h post-dose)

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the PCSK9 signaling pathway and the general workflow for
the target engagement assays.
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Caption: PCSK9 binds to LDLR, leading to its degradation and reduced LDL uptake. PF-
06815345 inhibits this interaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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